1,3-Diphenylpropane-1,3-diamine

• CAS No.: 19293-52-8
• Molecular Formula: C15H18N2
• Molecular Weight: 226.32 g/mol
• IUPAC Name: 1,3-diphenylpropane-1,3-diamine
• InChI: InChI=1S/C15H18N2/c16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-10,14-15H,11,16-17H2
• InChI Key: ILDQIFPNBGCLRH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(CC(C2=CC=CC=C2)N)N

Description

1,3-Diphenylpropane-1,3-diamine is a useful research compound. Its molecular formula is C15H18N2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

111 g (0.5 mol) of 3,5-diphenyl-2-pyrazoline are hydrogenated with 10 g of freshly prepared Raney nickel in 400 ml of methanol saturated with NH3 for 14 hours at 80° C./100 atmospheres. The catalyst is filtered off and the solvent is removed in a rotary evaporator. Distillation under a high vacuum gives 102 g=90% of theory of a colourless oil1/2.